Cas no 863452-48-6 (2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide)

2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide structure
863452-48-6 structure
Product Name:2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide
CAS No:863452-48-6
MF:C26H26N2O6S
MW:494.559445858002
CID:6589954
PubChem ID:18554320
Update Time:2024-01-02

2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide
    • 2-[2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl]-N-(3-methylphenyl)acetamide
    • AKOS024596127
    • 2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(m-tolyl)acetamide
    • 863452-48-6
    • 2-[2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3-dihydro-1lambda6,5-benzothiazepin-5-yl]-N-(3-methylphenyl)acetamide
    • F0681-0236
    • 1,5-Benzothiazepine-5(2H)-acetamide, 2-(3,4-dimethoxyphenyl)-3,4-dihydro-N-(3-methylphenyl)-4-oxo-, 1,1-dioxide
    • Inchi： 1S/C26H26N2O6S/c1-17-7-6-8-19(13-17)27-25(29)16-28-20-9-4-5-10-23(20)35(31,32)24(15-26(28)30)18-11-12-21(33-2)22(14-18)34-3/h4-14,24H,15-16H2,1-3H3,(H,27,29)
    • InChI Key： IUPLNWIYSJKBNK-UHFFFAOYSA-N
    • SMILES： S1(=O)(=O)C2=CC=CC=C2N(CC(NC2=CC=CC(C)=C2)=O)C(=O)CC1C1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 494.15115773g/mol
  • Monoisotopic Mass: 494.15115773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 858
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.318±0.06 g/cm3(Predicted)
  • Boiling Point: 800.2±65.0 °C(Predicted)
  • pka: 13.59±0.70(Predicted)

2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide Pricemore >>

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2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide Related Literature

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863452-48-6 (2-2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepin-5-yl-N-(3-methylphenyl)acetamide) Related Products

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